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Compound of Interest

Compound Name: Metacetamol

Cat. No.: B15613020

Essential Safety and Handling Guide for
Metacetamol

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of Metacetamol (CAS 621-42-1), a
regioisomer of paracetamol.[1][2]

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15613020?utm_src=pdf-interest
https://www.benchchem.com/product/b15613020?utm_src=pdf-body
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Metacetamol
https://en.wikipedia.org/wiki/Metacetamol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 621-42-1[1][3][4][5][6]
Molecular Formula C8HIONO2[1][3][4][5]
Molecular Weight 151.17 g/mol [4]
Appearance Solid[3]

Melting Point 147 °C (296.6 °F)[6]

Soluble in Ethanol (5 mg/ml), DMSO (30 mg/ml),
Solubility and DMF (30 mg/ml). Sparingly soluble in
aqueous buffers.[3][7]

Short term (days to weeks) at 0 - 4°C. Long
Storage
term (months to years) at -20°C.[4]

Hazard Identification and Personal Protective Equipment (PPE)

Metacetamol is classified as a hazardous substance. The primary hazards and recommended
PPE are outlined below.

GHS Hazard Statements:
e H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]
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PPE Specification

Eye Protection Chemical safety goggles or a face shield.[8]

Chemical-resistant gloves (e.qg., nitrile rubber).

[8]

Hand Protection

] Laboratory coat or other protective clothing to
Body Protection ]
prevent skin contact.[8]

A NIOSH-approved respirator is recommended,
Respiratory Protection particularly when handling the powder form to

prevent inhalation.[8]

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are critical to minimize exposure and ensure a safe laboratory
environment.

Ensure clean, uncluttered workspace Handle in a designated area Add solvent to weighed compound slowly
B Use chemical fume hood »| Weighing and Transfer Close container immediately after use_y, | pciying Label container »| siorage Follow storage condiions_, | \yaste pisposal

Click to download full resolution via product page

Caption: Standard workflow for handling Metacetamol.

Experimental Protocols
Stock Solution Preparation

To prepare a stock solution, Metacetamol, which is supplied as a solid, should be dissolved in
an organic solvent of choice such as ethanol, DMSO, or dimethyl formamide (DMF).[7] The
solvent should be purged with an inert gas.[7] For applications requiring an aqueous solution, it
is recommended to first dissolve Metacetamol in DMSO and then dilute with the aqueous
buffer.[7] It is advised not to store the agueous solution for more than one day.[7]

Disposal Plan
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All waste materials must be disposed of in accordance with local, state, and federal
regulations.

Decontamination

Wipe with damp cloth, Follow institutional hazardous
place in sealed container. material spill response.
Liquid Waste

Collect in a labeled,
sealed container.

Solid Waste

Collect in a labeled,
sealed container.

Click to download full resolution via product page

Caption: Metacetamol disposal and decontamination procedures.

Emergency Procedures

In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures

Remove to fresh air. If not breathing, give

Inhalation . —_

artificial respiration.[9][10]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes.[10]

Rinse immediately with plenty of water, also
Eye Contact ) )
under the eyelids, for at least 15 minutes.[10]

Clean mouth with water. Do NOT induce

Ingestion "
vomiting.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Metacetamol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613020#personal-protective-equipment-for-
handling-metacetamol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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